Cas no 1379811-50-3 (Ethyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate)

• Product Name: Ethyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate
• CAS No: 1379811-50-3
• MF: C₈H₁₁IN₂O₂
• MW: 294.089614152908
• CID: 4697935
• Update Time: 2023-08-15

Ethyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-iodo-3,5-dimethyl-1H-pyrazole-1-carboxylate

• Inchi： 1S/C8H11IN2O2/c1-4-13-8(12)11-6(3)7(9)5(2)10-11/h4H2,1-3H3
• InChI Key： FBBVPMAGYCSVOG-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN(C(=O)OCC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 44.1